2,3,5-Trichloro-6-hydrazinylpyridine
Description
Scientific Research Applications
Environmental Toxicology
2,3,5-Trichloro-6-hydrazinylpyridine: is structurally related to chlorpyrifos, a widely used pesticide. Research into its toxicity, particularly in aquatic environments, is crucial. It can serve as a model compound to study the acute toxicity effects on various trophic levels, including bacteria, algae, and invertebrates .
Bioremediation
This compound’s hydrazinyl group suggests potential for bioremediation applications. It could be used to study the degradation of hazardous materials by specific bacterial strains, contributing to cleaner and safer environmental practices .
Chemical Synthesis
As a building block in organic chemistry, 2,3,5-Trichloro-6-hydrazinylpyridine can be utilized in the synthesis of more complex molecules. Its reactivity with other chemicals can lead to the development of new compounds with potential applications in pharmaceuticals and agrochemicals .
Biochemistry Research
The compound can be used in biochemical assays to understand enzyme inhibition, particularly related to the acetylcholinesterase enzyme. This is significant for the study of nerve agent effects and the development of antidotes .
Pharmacology
Given its structural similarity to known bioactive compounds, 2,3,5-Trichloro-6-hydrazinylpyridine could be a precursor in the synthesis of new drugs. Its role in the creation of molecules with potential therapeutic effects is a valuable area of research .
Material Science
The compound’s properties suggest possible applications in the development of new materials, such as polymers or coatings, which require specific chemical functionalities for enhanced performance .
Analytical Chemistry
2,3,5-Trichloro-6-hydrazinylpyridine: can be used as a standard or reagent in analytical methods to detect and quantify similar compounds in various samples, improving the accuracy of environmental monitoring .
Agricultural Chemistry
Research into the use of 2,3,5-Trichloro-6-hydrazinylpyridine in the development of new pesticides or herbicides is another potential application. Its effectiveness against various pests or weeds can be studied to enhance crop protection strategies .
properties
IUPAC Name |
(3,5,6-trichloropyridin-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl3N3/c6-2-1-3(7)5(11-9)10-4(2)8/h1H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INDHBHJIGGAHPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1Cl)Cl)NN)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80392374 |
Source
|
| Record name | 2,3,5-Trichloro-6-hydrazinylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trichloro-6-hydrazinylpyridine | |
CAS RN |
55933-94-3 |
Source
|
| Record name | 2,3,5-Trichloro-6-hydrazinylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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